Cas no 58460-21-2 (2-(trifluoromethyl)-1,3-benzothiazol-4-amine)

2-(trifluoromethyl)-1,3-benzothiazol-4-amine structure
58460-21-2 structure
Product Name:2-(trifluoromethyl)-1,3-benzothiazol-4-amine
CAS No:58460-21-2
MF:C8H5F3N2S
MW:218.198910474777
CID:874656
PubChem ID:45077491
Update Time:2025-04-19

2-(trifluoromethyl)-1,3-benzothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(trifluoromethyl)-1,3-benzothiazol-4-amine
    • 4-Benzothiazolamine,2-(trifluoromethyl)-(9CI)
    •  
    • DB-272278
    • EN300-1613485
    • DTXSID601278361
    • 2-(Trifluoromethyl)benzo[d]thiazol-4-amine
    • 58460-21-2
    • 2-(Trifluoromethyl)-4-benzothiazolamine
    • 4-BENZOTHIAZOLAMINE, 2-(TRIFLUOROMETHYL)-
    • Inchi: 1S/C8H5F3N2S/c9-8(10,11)7-13-6-4(12)2-1-3-5(6)14-7/h1-3H,12H2
    • InChI Key: CZSHOJUOFBNNNB-UHFFFAOYSA-N
    • SMILES: S1C(C(F)(F)F)=NC2C(=CC=CC1=2)N

Computed Properties

  • Exact Mass: 218.01255383g/mol
  • Monoisotopic Mass: 218.01255383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.2Ų

2-(trifluoromethyl)-1,3-benzothiazol-4-amine Pricemore >>

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